Cas no 1357451-30-9 (5-(propan-2-yloxy)furan-2-carbaldehyde)

• Product Name: 5-(propan-2-yloxy)furan-2-carbaldehyde
• CAS No: 1357451-30-9
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 4593032
• Update Time: 2025-06-15

5-(propan-2-yloxy)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(propan-2-yloxy)furan-2-carbaldehyde

• Inchi： 1S/C8H10O3/c1-6(2)10-8-4-3-7(5-9)11-8/h3-6H,1-2H3
• InChI Key： TXNZYEWXZZOAQG-UHFFFAOYSA-N
• SMILES： O1C(OC(C)C)=CC=C1C=O

Additional information on 5-(propan-2-yloxy)furan-2-carbaldehyde

Research Brief on 5-(propan-2-yloxy)furan-2-carbaldehyde (CAS: 1357451-30-9) in Chemical Biology and Pharmaceutical Applications

The compound 5-(propan-2-yloxy)furan-2-carbaldehyde (CAS: 1357451-30-9) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative of furan, featuring an isopropoxy substituent, serves as a versatile intermediate in organic synthesis and drug discovery. Recent studies have explored its role in the development of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of furan-based inhibitors targeting bacterial DNA gyrase. The research team utilized 5-(propan-2-yloxy)furan-2-carbaldehyde as a starting material to develop a series of derivatives with improved pharmacokinetic properties. The most promising candidate showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with an MIC value of 2 μg/mL, while maintaining low cytotoxicity against mammalian cells.

In the field of oncology, a recent preprint on bioRxiv (2024) reported the compound's incorporation into hybrid molecules designed to target tubulin polymerization. The researchers found that derivatives of 5-(propan-2-yloxy)furan-2-carbaldehyde exhibited significant antiproliferative activity against multiple cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values ranging from 0.8 to 3.2 μM. Molecular docking studies suggested that these compounds bind to the colchicine site of tubulin, disrupting microtubule formation.

From a chemical biology perspective, the compound has shown promise in probe development for studying cellular processes. A 2024 publication in ACS Chemical Biology described its use in creating fluorescent probes for monitoring aldehyde dehydrogenase (ALDH) activity in live cells. The isopropoxy group was found to enhance cell membrane permeability while the aldehyde functionality served as the reactive moiety for ALDH detection.

The synthetic accessibility of 5-(propan-2-yloxy)furan-2-carbaldehyde has been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) demonstrated an efficient one-pot synthesis with 78% yield using microwave-assisted conditions. This development has significant implications for scaling up production for pharmaceutical applications.

Current challenges in the field include optimizing the metabolic stability of derivatives and improving target selectivity. Future research directions may explore the compound's potential in combination therapies and its application in targeted drug delivery systems. The growing body of evidence suggests that 5-(propan-2-yloxy)furan-2-carbaldehyde will continue to be an important scaffold in medicinal chemistry and chemical biology research in the coming years.